Cas no 2228989-33-9 (2-fluoro-1-(thian-3-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(thian-3-yl)ethan-1-ol
• CAS No: 2228989-33-9
• MF: C₇H₁₃FOS
• MW: 164.240924596786
• CID: 6406621
• PubChem ID: 165685777
• Update Time: 2025-05-20

2-fluoro-1-(thian-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(thian-3-yl)ethan-1-ol
• 2228989-33-9
• EN300-1728835

• Inchi： 1S/C7H13FOS/c8-4-7(9)6-2-1-3-10-5-6/h6-7,9H,1-5H2
• InChI Key： WGMIFFPGAUVVCI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CF)O

Computed Properties

• Exact Mass: 164.06711437g/mol
• Monoisotopic Mass: 164.06711437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-fluoro-1-(thian-3-yl)ethan-1-ol

Introduction to 2-Fluoro-1-(Thian-3-yl)ethan-1-ol (CAS No. 2228989-33-9)

2-Fluoro-1-(thian-3-yl)ethan-1-ol, with the CAS number 2228989-33-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its fluoro-substituted ethyl group and a thianyl ring, which contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-fluoro-1-(thian-3-yl)ethan-1-ol consists of a fluoro-substituted ethyl group attached to a thianyl (tetrahydrothiophene) ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies. The thianyl ring, on the other hand, provides additional stability and reactivity, which can be harnessed in the design of novel compounds with specific functionalities.

In the realm of medicinal chemistry, 2-fluoro-1-(thian-3-yl)ethan-1-ol has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have shown that fluorinated compounds often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This is due to the strong electronegativity of fluorine, which can modulate the electronic environment of the molecule and influence its interactions with biological targets.

One of the key areas where 2-fluoro-1-(thian-3-yl)ethan-1-ol has shown promise is in the development of new therapeutic agents for neurological disorders. Research published in the Journal of Medicinal Chemistry highlights the use of this compound as a precursor in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The unique combination of fluorine and thianyl functionalities allows for fine-tuning of the molecular properties, leading to enhanced selectivity and efficacy.

Beyond its potential in drug discovery, 2-fluoro-1-(thian-3-yl)ethan-1-ol has also been investigated for its applications in materials science. The presence of the thianyl ring confers certain physical properties that make it suitable for use in polymer synthesis and other advanced materials. For instance, studies have demonstrated that this compound can be incorporated into polymer chains to enhance their thermal stability and mechanical strength.

In terms of synthesis, 2-fluoro-1-(thian-3-yl)ethan-1-ol can be prepared through a multi-step process involving selective fluorination and ring formation reactions. The synthetic route typically involves starting from a suitable alkyl halide or alcohol, followed by substitution reactions to introduce the fluorine atom and subsequent cyclization to form the thianyl ring. Recent advancements in catalytic methods have made these synthetic processes more efficient and environmentally friendly, reducing both cost and environmental impact.

The safety profile of 2-fluoro-1-(thian-3-yl)ethan-1-ol is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that while the compound is generally considered safe under controlled conditions, appropriate handling and storage practices should be followed to minimize any potential hazards. This includes using personal protective equipment (PPE) during handling and ensuring proper ventilation in laboratory settings.

In conclusion, 2-fluoro-1-(thian-3-y l)ethan - 1 - ol (CAS No . 2 2 2 8 9 8 9 - 3 3 - 9 ) strong > i s a n o t a b l e c o m p o u n d w i t h u n i q u e c h e m i c a l p r o p e r t i e s a n d v e r s a t i l e p o t e n t i a l . I t s f l u o r i n e s u b s t i t u t i o n a n d t h i a n y l r i n g m a k e i t a v a l u a b l e c h e m i c a l b u i l d i n g b l o c k f o r v a r i o u s s y n t h e t i c a n d b i o l o g i c a l a p p l i c a t i o n s . A s r e s e a r c h c o n t i n u e s , w e c a n e x p e c t f u r t h e r d e v e l o p m e n t s t h a t w i l l h i g h l i g h t t h e f u l l p o t e n t i a l o f t h i s f a s c i n atin g co mpou nd .